Cas no 1448122-91-5 (N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,3-dihydro-1-benzofuran-5-sulfonamide)

• Product Name: N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• CAS No: 1448122-91-5
• MF: C₂₁H₂₁NO₄S
• MW: 383.46074461937
• CID: 5830604
• PubChem ID: 71806384
• Update Time: 2025-08-05

N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,3-dihydro-1-benzofuran-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxy-3-naphthalen-1-ylpropyl)-2,3-dihydro-1-benzofuran-5-sulfonamide
• N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• F6436-0866
• AKOS024559128
• 1448122-91-5
• N-(3-hydroxy-3-(naphthalen-1-yl)propyl)-2,3-dihydrobenzofuran-5-sulfonamide

• Inchi： 1S/C21H21NO4S/c23-20(19-7-3-5-15-4-1-2-6-18(15)19)10-12-22-27(24,25)17-8-9-21-16(14-17)11-13-26-21/h1-9,14,20,22-23H,10-13H2
• InChI Key： GOFPWUBLZVADTP-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCCC(O)C3=C4C(C=CC=C4)=CC=C3)(=O)=O)C=C2CC1

Computed Properties

• Exact Mass: 383.11912932g/mol
• Monoisotopic Mass: 383.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,3-dihydro-1-benzofuran-5-sulfonamide

Compound CAS No. 1448122-91-5: N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,3-dihydro-1-benzofuran-5-sulfonamide Overview and Applications

The compound with CAS No. 1448122-91-5, known as N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,3-dihydro-1-benzofuran-5-sulfonamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a sulfonamide group with a naphthalene moiety and a hydroxyl-substituted propyl chain. The integration of these functional groups imparts the molecule with distinctive chemical properties, making it a subject of interest in both academic research and commercial development.

Recent studies have highlighted the importance of N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,3-dihydro-1-benzofuran-5-sulfonamide in the field of medicinal chemistry. Researchers have explored its role as a potential drug candidate due to its ability to interact with specific biological targets. The sulfonamide group, in particular, has been shown to enhance bioavailability and stability, which are critical factors in drug design. Additionally, the naphthalene moiety contributes to the molecule's hydrophobicity, facilitating its interaction with lipid-rich cellular membranes.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzofuran ring system and the subsequent introduction of the sulfonamide group. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

In terms of applications, N-[3-hydroxy-3-(naphthalen-1-y)l)propyl]-2,3-dihydro-1-benzofuran-5-sulfonamide has shown promise in the development of novel materials for electronic devices. Its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Furthermore, its hydroxyl group provides opportunities for functionalization, allowing for tailored properties in advanced materials.

Environmental considerations are also a key focus in the study of this compound. Researchers have investigated its biodegradability and potential toxicity to aquatic life. Preliminary results suggest that under controlled conditions, the compound exhibits low toxicity and moderate biodegradation rates, which aligns with current sustainability goals in chemical manufacturing.

In conclusion, CAS No. 1448122-91 provides a versatile platform for innovation across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both pharmaceutical and materials science research. As ongoing studies continue to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in advancing technological and medical frontiers.